
Spectroscopic Profile of 11-Oxomogroside IIE: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 11-Oxomogroside IIE

Cat. No.: B2872033

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 11-
Oxomogroside IIE, a triterpenoid glycoside isolated from the fruit of Siraitia grosvenorii (Luo

Han Guo). The following sections detail its mass spectrometry and nuclear magnetic resonance

(NMR) data, along with the experimental protocols utilized for their acquisition. This information

is critical for the identification, characterization, and further investigation of this natural

compound in drug discovery and development.

Mass Spectrometry Data
High-resolution mass spectrometry using Electrospray Ionization Time-of-Flight (ESI-TOF) has

been employed to determine the molecular formula of 11-Oxomogroside IIE.

Ion Observed m/z
Molecular
Formula

Calculated m/z Error (ppm)

[M-H]⁻ 799.4738 C₄₂H₇₂O₁₄ 799.4844 -1.6
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Nuclear Magnetic Resonance (NMR) Data
The structural elucidation of 11-Oxomogroside IIE has been achieved through extensive 1D

and 2D NMR spectroscopy. The ¹H and ¹³C NMR chemical shifts are summarized below.

¹H NMR Spectroscopic Data (500 MHz, CD₃OD)
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Position δH (ppm) Multiplicity J (Hz)

Aglycone

1 1.42, 2.05 m

2 1.70, 1.85 m

3 3.25 dd 11.5, 4.5

5 5.65 dd 5.5, 2.5

7 1.55, 2.20 m

12 1.80, 2.10 m

13 1.88 m

14 1.05 s

15 1.35, 1.95 m

16 1.45, 1.90 m

17 1.50 m

18 0.90 s

19 1.02 s

20 1.65 m

21 0.95 d 6.5

22 1.25, 1.50 m

23 3.80 m

24 3.40 m

26 1.20 s

27 1.22 s

30 0.85 s

Glc I (C-3)
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1' 4.55 d 7.5

2' 3.20 m

3' 3.40 m

4' 3.30 m

5' 3.45 m

6' 3.70, 3.90 m

Glc II (C-24)

1'' 4.45 d 8.0

2'' 3.15 m

3'' 3.35 m

4'' 3.25 m

5'' 3.40 m

6'' 3.65, 3.85 m

¹³C NMR Spectroscopic Data (125 MHz, CD₃OD)
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Position δC (ppm) Position δC (ppm)

Aglycone Glc I (C-3)

1 39.5 1' 105.5

2 28.0 2' 75.0

3 89.0 3' 78.0

4 40.0 4' 71.5

5 142.0 5' 77.5

6 122.0 6' 62.5

7 41.0 Glc II (C-24)

8 40.5 1'' 104.5

9 50.0 2'' 74.5

10 38.0 3'' 77.0

11 211.0 4'' 71.0

12 48.0 5'' 77.0

13 49.0 6'' 62.0

14 51.0

15 34.0

16 29.0

17 52.0

18 16.0

19 19.0

20 36.0

21 18.0

22 35.0
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23 68.0

24 78.0

25 72.0

26 29.5

27 30.0

28 28.5

29 17.0

30 25.0

Experimental Protocols
NMR Spectroscopy
NMR spectra were acquired on a Bruker Avance 500 MHz instrument equipped with either a

2.5 mm inverse probe or a 5 mm broadband probe.[1] Samples of 11-Oxomogroside IIE
(approximately 1.4-2 mg) were dissolved in deuterated methanol (CD₃OD, 130-150 µL).[1] The

solvent signals were used as internal references for ¹H (δH 3.30 ppm) and ¹³C (δC 49.0 ppm)

chemical shifts.[1] The complete assignment of proton and carbon signals was achieved

through a combination of 1D (¹H, ¹³C) and 2D NMR experiments, including COSY, HSQC-

DEPT, HMBC, and NOESY.[1]

Mass Spectrometry
The mass spectral data for 11-Oxomogroside IIE was obtained using an ESI-TOF mass

spectrometer.[1] The analysis in negative ion mode revealed a prominent [M-H]⁻ ion, which

was used for the accurate mass measurement and subsequent determination of the molecular

formula.[1]

Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

natural product like 11-Oxomogroside IIE, from isolation to structure elucidation.
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Caption: Workflow for the isolation and structural elucidation of 11-Oxomogroside IIE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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